![molecular formula C18H20N6O B5621842 7-[(1-benzyl-1H-pyrazol-4-yl)carbonyl]-3,5-dimethyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B5621842.png)
7-[(1-benzyl-1H-pyrazol-4-yl)carbonyl]-3,5-dimethyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
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Overview
Description
Synthesis Analysis
The synthesis of related pyrazolo[5,1-c]triazines and triazolo[4,3-a]pyrimidines often involves multi-step reactions starting from simple precursors. A common approach includes the condensation of heterocyclic amines, hydroximoyl chlorides, and active methylene compounds. For example, Abdelhamid et al. (2012) describe the synthesis of pyrazolo[5,1-c]triazines via the reaction of sodium salt of 5-hydroxy-1-benzofuran-2-ylpropenone with diazotized heterocyclic amines and active methylene compounds, indicating a method that might be adaptable for synthesizing the compound (Abdelhamid, Fahmi, & Alsheflo, 2012).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated through various analytical techniques, including NMR, IR spectroscopy, and X-ray crystallography. These studies provide insights into the arrangement of atoms and the stereochemistry of the molecule. For instance, the synthesis and structural elucidation of related triazolo[4,3-a]pyrazines by Kelley et al. (1995) involved spectral data analysis to confirm the structure of synthesized compounds (Kelley, Linn, Bankston, Burchall, Soroko, & Cooper, 1995).
Chemical Reactions and Properties
The reactivity of such molecules typically involves nucleophilic addition, cyclization, and condensation reactions, showcasing their versatility in synthetic chemistry. The work by Salem et al. (2016) on synthesizing novel mono-, bis-, and poly[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines highlights the diverse reactivity patterns that can be expected from such frameworks (Salem, Darweesh, Farag, & Elwahy, 2016).
Physical Properties Analysis
The physical properties of these compounds, including melting point, solubility, and crystal structure, are crucial for understanding their behavior in different environments. Such properties are often determined using techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards various reagents, are essential for predicting the compound's behavior in chemical reactions. Studies on similar compounds, like those conducted by Desenko et al. (1998), provide valuable insights into their chemical stability and reactivity patterns (Desenko, Komykhov, Orlov, & Meier, 1998).
properties
IUPAC Name |
(1-benzylpyrazol-4-yl)-(3,5-dimethyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O/c1-13-9-22(12-17-21-20-14(2)24(13)17)18(25)16-8-19-23(11-16)10-15-6-4-3-5-7-15/h3-8,11,13H,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHIDCMSPVFTLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC2=NN=C(N12)C)C(=O)C3=CN(N=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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